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For researchers and professionals in drug development, understanding the functional

characteristics of pharmaceutical excipients is paramount. Eudragit RS and RL are widely

used copolymers in oral solid dosage forms, particularly for sustained-release applications.

Their performance is intrinsically linked to their swelling behavior upon contact with aqueous

media. This guide provides a comprehensive comparison of the swelling properties of Eudragit
RS and RL films, supported by experimental data and detailed protocols.

Unveiling the Key Differences in Swelling
Eudragit RS and RL are copolymers of acrylic and methacrylic acid esters with a low content

of quaternary ammonium groups. The fundamental difference between them lies in the molar

ratio of these ammonium groups to the neutral ester groups. Eudragit RL has a higher

concentration of quaternary ammonium groups (1:20) compared to Eudragit RS (1:40). This

structural variance directly translates to differences in their hydrophilicity and, consequently,

their swelling and permeability characteristics.[1]

Eudragit RL, with its greater number of hydrophilic quaternary ammonium groups, exhibits

higher water permeability.[1][2][3][4] This leads to a more significant and rapid swelling when

exposed to aqueous environments.[2][5] Conversely, Eudragit RS is less permeable to water

due to its lower content of these hydrophilic groups, resulting in a comparatively lower degree

of swelling.[2][3][5] The swelling of both polymers is pH-independent.[2][3]

The combination of Eudragit RS and RL is often employed in film coatings to achieve specific,

tailored drug release profiles by modulating the overall permeability of the coating.[3]
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Quantitative Swelling Data
The following table summarizes the comparative swelling index data for Eudragit RS and RL

films, as reported in scientific literature. The swelling index is a measure of the amount of water

absorbed by the polymer film and is a direct indicator of its swelling capacity.

Polymer
Formulation

Swelling Medium Swelling Index (%) Reference

Eudragit RS (with

20% Pectin)

Simulated Gastric

Fluid (SGF)

Lower than ERL

formulations
[5]

Eudragit RL (with 20%

Pectin)

Simulated Gastric

Fluid (SGF)

Significantly higher

than ERS formulations
[5]

Eudragit RS (with

20% Pectin)

Simulated Intestinal

Fluid (SIF)

Lower than ERL

formulations
[5]

Eudragit RL (with 20%

Pectin)

Simulated Intestinal

Fluid (SIF)

Significantly higher

than ERS formulations
[5]

Eudragit RS (with

20% Pectin)

Simulated Colonic

Fluid (SCF)

Lower than ERL

formulations
[5]

Eudragit RL (with 20%

Pectin)

Simulated Colonic

Fluid (SCF)

Significantly higher

than ERS formulations
[5]

Note: The study cited combined the Eudragit polymers with pectin. While this demonstrates the

trend, absolute values for pure polymer films may differ.

Experimental Protocol for Swelling Index
Determination
The gravimetric method is a widely accepted and straightforward technique for determining the

swelling index of polymer films.[6]

Materials and Equipment:

Eudragit RS and RL films of known dimensions and weight
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Beakers or other suitable vessels

Selected swelling medium (e.g., deionized water, buffer solutions of different pH)

Analytical balance

Filter paper

Stopwatch

Oven

Procedure:

Initial Weighing: Cut the polymer films into uniform pieces (e.g., 1x1 cm). Dry the films in an

oven at a specified temperature (e.g., 50°C) for 24 hours or until a constant weight is

achieved.[7] Accurately weigh each film sample and record this as the initial dry weight (Wd).

Immersion: Immerse each film sample in a beaker containing a sufficient volume of the

chosen swelling medium at a constant temperature (e.g., 37°C).[7]

Swelling and Weighing: At predetermined time intervals, remove a film sample from the

medium.[6] Gently blot the surface with filter paper to remove excess water.[6] Immediately

weigh the swollen film and record the weight (Ws).[6]

Equilibrium Swelling: Continue this process until the film reaches a constant weight,

indicating that equilibrium swelling has been achieved.[6]

Calculation: The swelling index (SI) is calculated using the following formula:

SI (%) = [(Ws - Wd) / Wd] x 100

Where:

Ws = Weight of the swollen film at a specific time

Wd = Initial dry weight of the film
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A plot of the swelling index against time can be generated to visualize the swelling kinetics of

the films.

Experimental Workflow
The following diagram illustrates the typical workflow for a comparative swelling study of

Eudragit RS and RL films.

Film Preparation
Swelling Experiment

Data Analysis

Polymer Solution Casting Film Drying Cutting to Uniform Size Initial Dry Weight (Wd) Immersion in Swelling Medium Timed Removal & Blotting
Swollen Weight (Ws)

Repeat until equilibrium

Calculate Swelling Index (SI) Plot SI vs. Time Compare RS vs. RL

Click to download full resolution via product page

Caption: Experimental workflow for comparative swelling studies.

This structured approach ensures accurate and reproducible results, allowing for a reliable

comparison of the swelling behavior of Eudragit RS and RL films, which is crucial for the

rational design of controlled-release drug delivery systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://healthcare.evonik.com/en/drugdelivery/oral-drug-delivery/oral-excipients/eudragit-portfolio
https://healthcare.evonik.com/en/drugdelivery/oral-drug-delivery/oral-excipients/eudragit-portfolio
https://pmc.ncbi.nlm.nih.gov/articles/PMC3304378/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3304378/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3304378/
https://www.ipme.ru/e-journals/RAMS/no_53313/11_533_liu.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4961980/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4961980/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4961980/
https://www.benchchem.com/product/b1200404#comparative-swelling-studies-of-eudragit-rs-and-rl-films
https://www.benchchem.com/product/b1200404#comparative-swelling-studies-of-eudragit-rs-and-rl-films
https://www.benchchem.com/product/b1200404#comparative-swelling-studies-of-eudragit-rs-and-rl-films
https://www.benchchem.com/product/b1200404#comparative-swelling-studies-of-eudragit-rs-and-rl-films
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1200404?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

